![molecular formula C20H22N2O2 B278564 N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide](/img/structure/B278564.png)
N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide
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Overview
Description
N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to have unique properties that make it useful for various applications in the field of biochemistry and pharmacology.
Mechanism of Action
The mechanism of action of N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide is not fully understood. However, studies have shown that this compound can modulate the activity of certain ion channels in the brain, which may be responsible for its effects on neurological function. Additionally, this compound has been shown to inhibit the growth of certain cancer cell lines, which may be due to its effects on cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the activity of certain ion channels in the brain, which may have implications for neurological function. Additionally, this compound has been shown to inhibit the growth of certain cancer cell lines, which may be due to its effects on cellular signaling pathways.
Advantages and Limitations for Lab Experiments
One advantage of using N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide in lab experiments is its unique properties. This compound has been found to have effects on both neurological function and cancer cell growth, which makes it a useful tool for studying these areas of research. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide. One area of research that could be explored is the compound's effects on other ion channels in the brain. Additionally, further studies could be conducted to determine the mechanism of action of this compound and its potential applications in the treatment of neurological disorders and cancer. Finally, future research could investigate the potential side effects of this compound and its safety for use in humans.
Synthesis Methods
The synthesis of N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide involves a series of chemical reactions. The starting materials for the synthesis are 5,7-dimethyl-1,3-benzoxazole and 2-methyl-5-nitrophenylpropanoate. These two compounds are reacted together in the presence of a base to form the intermediate product, 5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenol. This intermediate is then reacted with 2-methylpropanoyl chloride to form the final product, this compound.
Scientific Research Applications
N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide has been studied for its potential applications in scientific research. One area of research where this compound has been investigated is in the field of neuroscience. Studies have shown that this compound can modulate the activity of certain ion channels in the brain, which may have implications for the treatment of neurological disorders.
Another area of research where this compound has been studied is in the field of cancer research. Studies have shown that this compound can inhibit the growth of certain cancer cell lines, which may have implications for the development of new cancer therapies.
Properties
Molecular Formula |
C20H22N2O2 |
---|---|
Molecular Weight |
322.4 g/mol |
IUPAC Name |
N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-2-methylpropanamide |
InChI |
InChI=1S/C20H22N2O2/c1-11(2)19(23)21-16-10-15(7-6-13(16)4)20-22-17-9-12(3)8-14(5)18(17)24-20/h6-11H,1-5H3,(H,21,23) |
InChI Key |
MQOJUXQQIGJJLC-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)C2=NC3=CC(=CC(=C3O2)C)C)NC(=O)C(C)C |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NC3=CC(=CC(=C3O2)C)C)NC(=O)C(C)C |
Origin of Product |
United States |
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